Cas no 857362-55-1 (1-(5-chlorothiophen-2-yl)propan-1-ol)

• Product Name: 1-(5-chlorothiophen-2-yl)propan-1-ol
• CAS No: 857362-55-1
• MF: C₇H₉ClOS
• MW: 176.663759946823
• MDL: MFCD11521220
• CID: 5226343
• Update Time: 2026-03-07

1-(5-chlorothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)propan-1-ol
• 2-Thiophenemethanol, 5-chloro-α-ethyl-

• MDL： MFCD11521220
• Inchi： 1S/C7H9ClOS/c1-2-5(9)6-3-4-7(8)10-6/h3-5,9H,2H2,1H3
• InChI Key： OFXFFAXLCQLCGL-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-chlorothiophen-2-yl)propan-1-ol

1-(5-Chlorothiophen-2-yl)Propan-1-ol: A Comprehensive Overview

1-(5-Chlorothiophen-2-yl)propan-1-ol, also known by its CAS number 857362-55-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of thiophene derivatives, which are widely studied for their versatile roles in various fields, including materials science, pharmacology, and organic synthesis. The molecule consists of a thiophene ring substituted with a chlorine atom at the 5-position and a propanol group at the 2-position, making it a valuable building block for further chemical modifications.

The synthesis of 1-(5-chlorothiophen-2-yl)propan-1-ol typically involves multi-step processes that leverage the reactivity of thiophene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the reaction conditions and improve yields.

One of the most promising applications of 857362-55-1 lies in its use as an intermediate in pharmaceutical chemistry. The compound's structure allows for functionalization at multiple sites, making it ideal for designing bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, which could be harnessed for developing new therapeutic agents.

In the field of materials science, 1-(5-chlorothiophen-2-yl)propan-1-ol has been investigated as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable conjugated systems makes it a candidate for applications in flexible electronics and optoelectronic devices. Recent research has focused on enhancing the stability and conductivity of these materials by incorporating this compound into polymer frameworks.

The environmental impact of CAS 857362-55-1 has also been a topic of interest. Studies have examined its biodegradability and toxicity under various conditions to ensure sustainable practices in its production and use. Findings indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, which align with current regulatory standards for chemical safety.

In conclusion, 1-(5-chlorothiophen-2-yl)propan-1-ol (CAS 857362-55) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.